2-Methyl-1-(2-piperidinylmethyl)piperidine dihydrochloride
Overview
Description
2-Methyl-1-(2-piperidinylmethyl)piperidine dihydrochloride, also known as MPPP, is a synthetic compound which has been studied for its potential use in a variety of scientific applications. It is a synthetic piperidine derivative which has been found to exhibit a range of biochemical and physiological effects.
Scientific Research Applications
Cancer Treatment : A study discusses a compound structurally related to 2-Methyl-1-(2-piperidinylmethyl)piperidine dihydrochloride, which shows potential in inhibiting Aurora A kinase, suggesting its possible application in cancer treatment (ロバート ヘンリー，ジェームズ, 2006).
Spectroscopy Studies : Research has used NMR spectroscopy to study the stereostructural elucidation of substituted piperidine derivatives, including compounds similar to 2-Methyl-1-(2-piperidinylmethyl)piperidine dihydrochloride (A. Cholli, D. Pennino, 1988).
Neurological and Psychiatric Research : Piperidine derivatives have been studied for their roles in psychiatric disorders and their potential as psychotherapeutic agents, which might be relevant for 2-Methyl-1-(2-piperidinylmethyl)piperidine dihydrochloride (L. Abood, F. Rinaldi, Virginia Eagleton, 1961).
Pharmaceutical Synthesis : The efficient synthesis of piperidine dihydrochloride salts is reported, which is essential for their use as building blocks in pharmaceutical research, including 2-Methyl-1-(2-piperidinylmethyl)piperidine dihydrochloride (Gildas P Deniau et al., 2008).
Chemical Structure Analysis : Studies have explored the molecular structure of piperidine derivatives, which aids in understanding the properties and potential applications of compounds like 2-Methyl-1-(2-piperidinylmethyl)piperidine dihydrochloride (I. Khan et al., 2013).
Alkaloid Synthesis : Research has focused on the synthesis of piperidine-related alkaloids, which is relevant for understanding the synthetic pathways and applications of 2-Methyl-1-(2-piperidinylmethyl)piperidine dihydrochloride (H. Takahata et al., 1999).
Inhibition of Macrophage Activation : A novel piperidine compound showed inhibition of macrophage activation, which could be relevant for understanding the immunomodulatory properties of 2-Methyl-1-(2-piperidinylmethyl)piperidine dihydrochloride (M. Takeiri et al., 2011).
properties
IUPAC Name |
2-methyl-1-(piperidin-2-ylmethyl)piperidine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2.2ClH/c1-11-6-3-5-9-14(11)10-12-7-2-4-8-13-12;;/h11-13H,2-10H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDNDBNLRLKSETC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1CC2CCCCN2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H26Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-1-(2-piperidinylmethyl)piperidine dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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